Cas no 23745-45-1 (Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI))

Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI) structure
23745-45-1 structure
Product Name:Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI)
CAS No:23745-45-1
MF:C11H12F3NO2
MW:247.213693618774
CID:283152
PubChem ID:302935
Update Time:2025-04-19

Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,p-(trifluoromethyl)-, isopropyl ester (8CI)
    • propan-2-yl N-[4-(trifluoromethyl)phenyl]carbamate
    • AC1L71MM
    • NSC190688
    • NSC-190688
    • SureCN8276360
    • SCHEMBL8276360
    • DTXSID30307312
    • LOEODQQLAPJDEP-UHFFFAOYSA-N
    • 23745-45-1
    • Inchi: 1S/C11H12F3NO2/c1-7(2)17-10(16)15-9-5-3-8(4-6-9)11(12,13)14/h3-7H,1-2H3,(H,15,16)
    • InChI Key: LOEODQQLAPJDEP-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NC(=O)OC(C)C)(F)F

Computed Properties

  • Exact Mass: 247.08206
  • Monoisotopic Mass: 247.082013
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.262
  • Boiling Point: 235.4°C at 760 mmHg
  • Flash Point: 96.2°C
  • Refractive Index: 1.488
  • PSA: 38.33
  • LogP: 3.73530
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